Cas no 2138420-92-3 (4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl)

• Product Name: 4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl
• CAS No: 2138420-92-3
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 6073446
• PubChem ID: 165449458
• Update Time: 2025-06-07

4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl
• EN300-714303
• 2138420-92-3
• 4-fluoro-2-methyl-1-(4-nitrophenyl)benzene

• Inchi： 1S/C13H10FNO2/c1-9-8-11(14)4-7-13(9)10-2-5-12(6-3-10)15(16)17/h2-8H,1H3
• InChI Key： FLRBCMDWDRQBTI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C([N+]([O-])=O)C=C2)=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 333.0±27.0 °C(Predicted)

Additional information on 4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl

4-Fluoro-2-methyl-4'-nitro-1,1'-biphenyl (CAS No. 2138420-92-3): A Comprehensive Overview

4-Fluoro-2-methyl-4'-nitro-1,1'-biphenyl (CAS No. 2138420-92-3) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This biphenyl derivative features a unique combination of functional groups, including a fluorine atom, a methyl group, and a nitro group, which contribute to its distinct chemical properties and reactivity.

The molecular structure of 4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl is characterized by the presence of two phenyl rings connected by a single bond. The fluorine atom at the 4-position of one phenyl ring and the nitro group at the 4'-position of the other phenyl ring impart specific electronic and steric effects. These effects influence the compound's solubility, reactivity, and biological activity, making it a valuable intermediate in organic synthesis and drug discovery.

Recent research has highlighted the importance of 4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl in the development of novel pharmaceuticals. For instance, studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer properties. The presence of the nitro group is particularly noteworthy, as it can be reduced to an amino group under appropriate conditions, leading to the formation of bioactive derivatives.

In the context of medicinal chemistry, 4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl serves as a key building block for the synthesis of targeted drugs. Its unique electronic properties make it an excellent candidate for conjugation with other bioactive molecules, enhancing their therapeutic efficacy. Additionally, the compound's stability and ease of functionalization contribute to its utility in combinatorial chemistry approaches.

The synthesis of 4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl typically involves multi-step reactions, including Suzuki coupling and nitration processes. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development. Recent advancements in catalytic methods have further simplified the synthesis process, reducing costs and environmental impact.

Beyond its applications in pharmaceuticals, 4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl has also found use in materials science. Its rigid molecular structure and electronic properties make it suitable for the development of advanced materials with unique optical and electronic characteristics. For example, derivatives of this compound have been explored for their potential in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In summary, 4-fluoro-2-methyl-4'-nitro-1,1'-biphenyl (CAS No. 2138420-92-3) is a multifaceted compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides a foundation for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.